Cas no 40507-56-0 (2-Aminothieno[2,3-d]thiazole)

• Product Name: 2-Aminothieno[2,3-d]thiazole
• CAS No: 40507-56-0
• MF: C₅H₄N₂S₂
• MW: 156.228657722473
• MDL: MFCD18451327
• CID: 1112087
• PubChem ID: 10877371
• Update Time: 2025-06-10

2-Aminothieno[2,3-d]thiazole Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]thiazol-2-amine
• 2-aminothieno[2,3-d]thiazole
• ZB1011
• SY211665
• 2-Aminothieno[2,3-d]thiazole, 95%
• MFCD18451327
• AS-84206
• EN300-6743451
• 40507-56-0
• CS-0371066
• SCHEMBL5040263
• A914036
• thieno[2,3-d][1,3]thiazol-2-amine
• 2-Aminothieno[2,3-d]thiazole

• MDL： MFCD18451327
• Inchi： 1S/C5H4N2S2/c6-5-7-4-3(9-5)1-2-8-4/h1-2H,(H2,6,7)
• InChI Key： JRUMOFMQOHIADD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=CS2

Computed Properties

• Exact Mass: 155.98159048g/mol
• Monoisotopic Mass: 155.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: 2

Additional information on 2-Aminothieno[2,3-d]thiazole

Introduction to 2-Aminothieno[2,3-d]thiazole (CAS No: 40507-56-0)

The compound 2-Aminothieno[2,3-d]thiazole, identified by the CAS number 40507-56-0, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug design, electronic materials, and advanced functional materials.

Thieno[2,3-d]thiazole is a fused bicyclic system consisting of a thiazole ring fused to a thiophene ring. The presence of nitrogen and sulfur atoms in the structure contributes to its distinctive electronic properties and reactivity. The amine group at the 2-position further enhances its functional versatility, making it a valuable building block for constructing more complex molecules.

Recent studies have highlighted the importance of heterocyclic compounds like 2-Aminothieno[2,3-d]thiazole in the development of novel pharmaceutical agents. The compound's ability to act as a scaffold for bioactive molecules has been explored in various drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of materials science, thiazole-containing compounds have shown promise as components in organic semiconductors and optoelectronic devices. The conjugated π-system of 2-Aminothieno[2,3-d]thiazole facilitates efficient charge transport properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 2-Aminothieno[2,3-d]thiazole involves multi-step processes that typically include cyclization reactions under specific conditions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of CAS 40507-56-0. These studies reveal that the compound exhibits favorable redox potentials and stability under various environmental conditions.

In conclusion, 2-Aminothieno[2,3-d]thiazole (CAS No: 40507-56-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application make it an exciting area of ongoing research.